1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene

• CAS No.: 920321-18-2
• Molecular Formula: C4H4Cl4Se
• Molecular Weight: 272.9 g/mol
• IUPAC Name: 1,1,2-trichloro-2-(2-chloroethenylselanyl)ethane
• InChI: InChI=1S/C4H4Cl4Se/c5-1-2-9-4(8)3(6)7/h1-4H
• InChI Key: VCVSWIRRSHMHPB-UHFFFAOYSA-N
• Canonical SMILES: C(=C[Se]C(C(Cl)Cl)Cl)Cl

Description

1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene is a chlorinated organoselenium compound characterized by a selenium atom bonded to a trichloroethyl group and an ethene backbone with a chlorine substituent. For example, reactions of tellurium tetrachloride (TeCl₄) with acetylene under high-pressure conditions yield structurally related compounds like E-2-chlorovinyl 1,2,2-trichloroethyl telluride (3), suggesting similar pathways for selenium-based analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene typically involves the reaction of 1,2,2-trichloroethane with selenium compounds under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification and crystallization to isolate the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different selenium-containing products.

Reduction: Reduction reactions can convert the compound into simpler selenium derivatives.

Substitution: Chlorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, organometallic reagents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield selenoxides, while substitution reactions can produce various organoselenium compounds.

Scientific Research Applications

1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce selenium into organic molecules.

Biology: Studied for its potential biological activities, including antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases related to oxidative stress.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene exerts its effects involves interactions with molecular targets such as enzymes and proteins. The compound can modulate the activity of these targets through redox reactions, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

(a) E-2-Chlorovinyl 1,2,2-Trichloroethyl Telluride (3)

• Structure : Shares a trichloroethyl group and chlorinated ethene backbone but replaces selenium with tellurium.
• Synthesis : Produced via TeCl₄ and acetylene in benzene under 10–15 atm pressure and 25–40°C, yielding 10–15% of compound 3 alongside the primary product (70–82% yield) .

(b) 1,1,2,2-Tetrachloroethane

• Structure : Fully chlorinated ethane derivative (Cl₂CH-CHCl₂) without selenium.
• Properties: Used as a solvent for paints and resins; higher volatility (boiling point: 146°C) and acute toxicity (hepatotoxic and carcinogenic) compared to selenium-containing analogs .

(c) 1,1-Dichloroethene

• Structure : CH₂=CCl₂; simpler ethene derivative with two chlorine atoms.
• Reactivity : Undergoes polymerization and oxidation more readily due to the absence of bulky substituents. For example, ultraviolet oxidation generates oxygenated products like 2,3-dichlorooxirane and trichloroethyl formate .
• Toxicity: Classified as a probable human carcinogen, with environmental persistence due to high stability .

Functional Analogues: Methoxychlor Metabolites

(a) 1,1-Dichloro-2,2-bis(4-methoxyphenyl)ethene (MDDE)

• Structure : Chlorinated ethene with aromatic methoxy groups.
• Activity: Requires metabolic activation by hepatic monooxygenases to exhibit estrogenic effects. Its bis-hydroxylated metabolite (bis-OH-MDDE) shows significantly higher estrogenic potency than methoxychlor derivatives .
• Contrast : Unlike 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene, MDDE’s biological activity depends on metabolic transformation, highlighting differences in bioavailability and reactivity .

(b) Trichloroethylene (C₂HCl₃)

• Structure : Cl₂C=CHCl; a chlorinated ethene without selenium.
• Applications: Widely used as an industrial solvent but phased out due to neurotoxicity and carcinogenicity .

Comparative Data Table

Compound	Chemical Formula	Key Substituents	Synthesis Conditions	Notable Properties
1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene	C₃H₃Cl₄Se	Se-(CCl₃) group, Cl on ethene	High-pressure acetylene	Likely redox-active, moderate electrophilicity
E-2-Chlorovinyl 1,2,2-trichloroethyl telluride	C₃H₃Cl₄Te	Te-(CCl₃) group	TeCl₄ + acetylene, 25–40°C	Lower electronegativity, higher atomic radius
1,1,2,2-Tetrachloroethane	C₂H₂Cl₄	Four Cl atoms on ethane	Industrial chlorination	High volatility, hepatotoxic
1,1-Dichloroethene	C₂H₂Cl₂	Two Cl atoms on ethene	Dehydrohalogenation	Polymerizes readily, carcinogenic
Trichloroethylene	C₂HCl₃	Three Cl atoms on ethene	Industrial synthesis	Neurotoxic, environmental pollutant

Research Findings and Implications

• Reactivity : The selanyl group in 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene may facilitate unique reaction pathways, such as forming three-membered intermediates during alkyne additions, as seen in selenenyl halide chemistry .
• Applications : Selenium’s redox activity suggests utility in catalysis or photovoltaics, contrasting with simpler chlorinated solvents used in industrial cleaning .